Cas no 152721-34-1 (2,4-Pentadienoic acid, 2-cyano-, (2E)-)

• Product Name: 2,4-Pentadienoic acid, 2-cyano-, (2E)-
• CAS No: 152721-34-1
• MF: C₆H₅NO₂
• MW: 123.109401464462
• CID: 1333077
• Update Time: 2024-08-18

2,4-Pentadienoic acid, 2-cyano-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid, 2-cyano-, (2E)-
• 2-cyanopenta-2,4-dienoic acid

• Inchi： 1S/C6H5NO2/c1-2-3-5(4-7)6(8)9/h2-3H,1H2,(H,8,9)/b5-3+
• InChI Key： OCOCSIDEWXUOQN-HWKANZROSA-N
• SMILES： C(O)(=O)/C(/C#N)=C/C=C

Computed Properties

• Exact Mass: 123.03205

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 308.8±25.0 °C(Predicted)
• PSA: 61.09
• pka: 1.43±0.19(Predicted)